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Compound of Interest

Compound Name: Encaleret

Cat. No.: B607308

For Researchers, Scientists, and Drug Development Professionals

Introduction

Encaleret is an investigational, orally administered small molecule that functions as a negative
allosteric modulator of the calcium-sensing receptor (CaSR).[1][2] It is classified as a calcilytic,
designed to treat genetic diseases of calcium homeostasis, particularly Autosomal Dominant
Hypocalcemia Type 1 (ADH1).[1][3] ADH1 is caused by gain-of-function mutations in the CASR
gene, leading to a hyper-sensitive CaSR.[4] This results in the body perceiving normal blood
calcium levels as high, which in turn leads to inappropriately low secretion of parathyroid
hormone (PTH), hypocalcemia (low blood calcium), and hypercalciuria (high urine calcium).

Conventional treatment involves calcium and active vitamin D supplements, which can raise
blood calcium but often worsen hypercalciuria, increasing the risk of kidney disease. Encaleret
is designed to target the underlying pathophysiology of ADH1 by decreasing the CaSR's
sensitivity to extracellular calcium, thereby restoring a more physiologic regulation of PTH
secretion and calcium balance. Clinical studies have shown that encaleret can normalize blood
calcium and PTH levels while reducing urinary calcium excretion.

These notes provide a detailed protocol for the titration of encaleret to achieve optimal
therapeutic effect, based on methodologies from clinical trials.

Mechanism of Action: CaSR Signaling Pathway
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Encaleret acts as a negative allosteric modulator, or antagonist, of the Calcium-Sensing
Receptor (CaSR). The CaSR is a G-protein-coupled receptor crucial for maintaining calcium
homeostasis. In ADH1, a gain-of-function mutation makes the CaSR overly sensitive to
extracellular calcium (Ca2*). This leads to suppressed PTH release from the parathyroid gland
and increased calcium excretion from the kidneys, even at normal or low blood calcium levels.

Encaleret binds to the CaSR and reduces its sensitivity, effectively resetting the "calciostat".
This action leads to:

e Increased PTH Secretion: The parathyroid gland, no longer inappropriately inhibited,
releases more PTH.

¢ Normalized Serum Calcium: Increased PTH levels promote calcium release from bone and
reabsorption in the kidneys, raising blood calcium to a normal range.

e Reduced Urinary Calcium: By modulating the CaSR in the kidneys and restoring PTH action,
encaleret promotes renal calcium reabsorption, decreasing the amount of calcium excreted
in the urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Titration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607308#titration-of-encaleret-dosage-for-optimal-
therapeutic-effect]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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